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Compound of Interest

Compound Name:
1H-Benzotriazole-5-methanol, 1-

hydroxy-

CAS No.: 144574-90-3

Cat. No.: B587872

Get Quote

Introduction & Mechanistic Insight
1-Hydroxy-1H-benzotriazole-5-methanol (CAS: 144574-90-3), often referred to as a

functionalized analogue of 1-Hydroxybenzotriazole (HOBt), serves as a critical additive in

peptide synthesis and organic amide coupling. While structurally similar to HOBt, the presence

of the 5-hydroxymethyl (-CH₂OH) group imparts unique physicochemical properties, specifically

enhanced polarity and the potential for covalent immobilization onto solid supports (polymer-

supported HOBt).

Core Function: Racemization Suppression & Activation
In carbodiimide-mediated coupling (e.g., using EDC or DIC), the primary role of this reagent is

to intercept the highly reactive O-acylisourea intermediate. This prevents:

Racemization: By avoiding the formation of 5(4H)-oxazolones.

N-Acylurea Formation: A stable, unreactive byproduct that reduces yield.
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The reagent reacts with the O-acylisourea to form an active ester (benzotriazolyl ester). This

intermediate is less reactive than the O-acylisourea (preventing side reactions) but sufficiently

electrophilic to react rapidly with amines to form the desired amide bond.

Unique Consideration: The 5-Hydroxymethyl Group
Unlike standard HOBt, the 5-hydroxymethyl group introduces a primary alcohol. In most

standard coupling scenarios (pH 4–8, mild activation), the N-hydroxy group (pKa ~6.0) is

significantly more acidic and nucleophilic towards the activated acid than the hydroxymethyl

group (pKa ~16). Therefore, the reagent selectively forms the active ester at the N-O position.

However, for extremely hindered amines or prolonged reaction times, the primary alcohol could

theoretically participate in competitive esterification.

Experimental Protocol: Solution-Phase Coupling
This protocol details the synthesis of an amide from a carboxylic acid and a primary/secondary

amine using EDC·HCl as the coupling agent and 1-Hydroxy-1H-benzotriazole-5-methanol as

the nucleophilic additive.

Materials & Reagents[1][2][3][4][5][6][7]
Carboxylic Acid (R-COOH): 1.0 equivalent[1]

Amine (R'-NH₂): 1.0 – 1.2 equivalents[1]

Coupling Reagent: EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride),

1.1 – 1.5 equivalents

Additive: 1-Hydroxy-1H-benzotriazole-5-methanol, 1.1 – 1.5 equivalents[1]

Base (Optional): DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine), 2.0 –

3.0 equivalents (Required if amine/acid are salts).

Solvent: Anhydrous DMF, DCM, or NMP (0.1 – 0.2 M concentration).

Step-by-Step Procedure
Preparation of Reagent Solution:
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In a clean, dry round-bottom flask or reaction vial, dissolve the Carboxylic Acid (1.0 eq)

and 1-Hydroxy-1H-benzotriazole-5-methanol (1.2 eq) in the chosen solvent (e.g., DMF).

Note: Ensure the additive is fully dissolved. The hydroxymethyl group aids solubility in

DMF compared to unfunctionalized HOBt.

Activation (Active Ester Formation):

Cool the mixture to 0°C (ice bath).

Add EDC·HCl (1.2 eq).

Optional: If the carboxylic acid is acid-sensitive or if starting from a salt, add DIPEA (1.0

eq) at this stage.

Stir at 0°C for 15–30 minutes. This allows the formation of the activated benzotriazolyl

ester intermediate.

Coupling:

Add the Amine (1.1 eq) to the reaction mixture.

If the amine is a salt (e.g., hydrochloride), add an additional equivalent of base (DIPEA) to

liberate the free amine.

Allow the reaction to warm to Room Temperature (20–25°C).

Stir for 2–18 hours. Monitor conversion via TLC or LC-MS.[1]

Workup & Purification:

Quench: Dilute the reaction mixture with Ethyl Acetate (EtOAc) or DCM.

Wash:

Wash 2x with 10% Citric Acid or 1M HCl (removes unreacted amine and EDC urea

byproduct).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pdf.benchchem.com/8114/Application_Notes_and_Protocols_for_Amide_Bond_Formation_using_EDC_and_HATU.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash 2x with Saturated NaHCO₃ (removes unreacted acid and the benzotriazole

additive).

Advantage:[2][3][4][5] The 5-hydroxymethyl group increases the water solubility of the

spent additive, facilitating its removal into the aqueous bicarbonate layer more efficiently

than standard HOBt.

Wash 1x with Brine.

Dry & Concentrate: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate

in vacuo.[1]

Reaction Mechanism Visualization
The following diagram illustrates the activation pathway, highlighting the selective formation of

the active ester at the N-hydroxy position despite the presence of the hydroxymethyl group.

Critical Control Point
Carboxylic Acid

(R-COOH)
O-Acylisourea

(Unstable Intermediate)

Activation
(0°C)

EDC
(Carbodiimide)

Active Ester
(Benzotriazolyl Intermediate)

Nucleophilic Attack
by N-OH

1-Hydroxy-1H-benzotriazole-
5-methanol

Amide Product
(R-CO-NH-R')

Aminolysis
(RT)

Urea Byproduct
& Regenerated Additive

Amine
(R'-NH2)

Click to download full resolution via product page

Caption: Mechanism of EDC-mediated amide coupling using 1-Hydroxy-1H-benzotriazole-5-

methanol. The additive intercepts the O-acylisourea to form a stable active ester, preventing

racemization.[1]

Troubleshooting & Critical Considerations
Competitive Esterification
While the N-hydroxy group is the primary nucleophile, the 5-hydroxymethyl group is a primary

alcohol.
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Risk: If the amine is extremely unreactive (e.g., electron-deficient anilines) or sterically

hindered, the reaction time may extend significantly. In such cases, the free -CH₂OH group

on the additive could slowly react with the active ester, consuming the reagent.

Mitigation: For difficult couplings, use a stronger additive like HOAt or protect the

hydroxymethyl group (though this negates the specific utility of this reagent). Alternatively,

ensure the amine is added immediately after the 15-minute activation period.

Safety: Explosive Potential
Hazard: Standard HOBt is classified as a desensitized explosive. While the 5-hydroxymethyl

derivative has a higher molecular weight and hydrogen-bonding capacity (potentially

increasing stability), it should still be treated with caution.

Handling: Never scrape dry solids vigorously. Store wet (with water) if possible, or handle in

small quantities.

Comparison with Standard Additives
Feature HOBt (Standard)

1-Hydroxy-1H-
benzotriazole-5-methanol

Solubility (Water) Low
Moderate to High (Enhanced

by -CH₂OH)

Solubility (DMF) High High

Removal Requires basic wash
Easier removal in aqueous

workup

Application General Coupling
General Coupling, Solid-Phase

Immobilization

Risk Explosive (Dry)
Potentially lower risk, but

caution required
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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